Cas no 2758000-48-3 (Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride)

• Product Name: Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride
• CAS No: 2758000-48-3
• MF: C₈H₉ClN₄O₂
• MW: 228.63565993309
• CID: 6551321
• PubChem ID: 165980994
• Update Time: 2025-09-28

Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2758000-48-3
• EN300-37332637
• methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride
• Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride

• Inchi： 1S/C8H8N4O2.ClH/c1-14-7(13)5-2-3-12-6(4-5)10-8(9)11-12;/h2-4H,1H3,(H2,9,11);1H
• InChI Key： HNXRNDYDHZFORD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CN2C(C=1)=NC(N)=N2)=O

Computed Properties

• Exact Mass: 228.0414032g/mol
• Monoisotopic Mass: 228.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5Ų

Additional information on Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride

Comprehensive Overview of Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride (CAS No. 2758000-48-3)

The compound Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride (CAS No. 2758000-48-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a [1,2,4]triazolo[1,5-a]pyridine core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most searched questions about Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride revolves around its role in medicinal chemistry. The compound's triazole and pyridine moieties are known to enhance bioactivity, making it a candidate for developing kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in targeting cancer pathways and antibiotic resistance, aligning with the growing demand for novel therapeutics in these areas.

From a synthetic perspective, the hydrochloride salt form (CAS 2758000-48-3) improves solubility and stability, addressing a key challenge in formulation development. Researchers frequently inquire about its synthesis routes, which typically involve condensation reactions followed by salt formation. Optimizing these processes is critical for scaling up production, a topic of interest for manufacturers exploring cost-effective APIs (Active Pharmaceutical Ingredients).

Environmental and green chemistry considerations are also prominent in discussions about this compound. Scientists are exploring catalytic methods to reduce waste during synthesis, reflecting broader industry shifts toward sustainability. The [1,2,4]triazolo[1,5-a]pyridine scaffold’s adaptability further supports its use in biodegradable materials, another trending research area.

Analytical characterization of Methyl 2-amino-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylate hydrochloride often involves HPLC, NMR, and mass spectrometry. These techniques ensure purity and compliance with regulatory standards, a recurring concern for quality control teams. The compound’s spectral data is frequently requested in academic forums, underscoring its importance in method validation.

In summary, CAS 2758000-48-3 represents a multifaceted tool for modern chemistry. Its applications span from drug design to sustainable materials, resonating with today’s scientific priorities. By addressing frequently asked questions and integrating SEO-friendly terms like kinase inhibitors and green synthesis, this overview aims to bridge knowledge gaps while enhancing online visibility for researchers.